Cas no 1361235-54-2 (6-Bromo-7-methoxyquinolin-4-ol)

• Product Name: 6-Bromo-7-methoxyquinolin-4-ol
• CAS No: 1361235-54-2
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD27944278
• CID: 4590696
• PubChem ID: 22931289
• Update Time: 2025-05-20

6-Bromo-7-methoxyquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-methoxyquinolin-4-ol
• 6-bromo-7-methoxyquinolin-4(1H)-one
• 6-bromo-7-methoxy-1H-quinolin-4-one
• 6-bromo-7-(methyloxy)-4-quinolinol
• 4-Quinolinol, 6-bromo-7-methoxy-
• SB70145
• SY210227
• Z2379087671
• DB-219764
• CS-0093473
• 476660-69-2
• Z1862017708
• MFCD27944278
• EN300-256781
• AS-42965
• SCHEMBL12496270
• 1361235-54-2
• AKOS027251564
• SCHEMBL6354343
• KXHPSOHRFXYAMA-UHFFFAOYSA-N

• MDL： MFCD27944278
• Inchi： 1S/C10H8BrNO2/c1-14-10-5-8-6(4-7(10)11)9(13)2-3-12-8/h2-5H,1H3,(H,12,13)
• InChI Key： KXHPSOHRFXYAMA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C(C=CN2)=O)C=1)OC

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.635±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-Bromo-7-methoxyquinolin-4-ol

Introduction to 6-Bromo-7-Methoxyquinolin-4-Ol (CAS No. 1361235-54-2)

6-Bromo-7-methoxyquinolin-4-ol, also known by its CAS number 1361235-54-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of applications in drug discovery and advanced materials. The structure of 6-bromo-7-methoxyquinolin-4-ol features a quinoline ring system with substituents at positions 4, 6, and 7, including a hydroxyl group (-OH), a bromine atom (Br), and a methoxy group (-OCH₃). These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 6-bromo-7-methoxyquinolin-4-ol typically involves multi-step organic reactions, often starting from readily available quinoline derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps like cross-coupling reactions or oxidation processes. These methods not only enhance the yield but also reduce the environmental footprint associated with traditional synthetic routes.

From a pharmacological perspective, 6-bromo-7-methoxyquinolin-4-ol has shown promising activity in various biological assays. Studies have demonstrated its potential as an antioxidant agent, which is attributed to the electron-donating effects of the methoxy group and the hydroxyl group on the quinoline ring. Antioxidants are crucial in preventing oxidative stress, which is implicated in numerous diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. Recent research has further explored its ability to scavenge free radicals in vitro, suggesting its potential application in nutraceuticals or cosmeceuticals.

In addition to its biological applications, 6-bromo-7-methoxyquinolin-4-ol has been investigated for its role in materials science. The quinoline moiety is known for its π-conjugated system, which makes it suitable for applications in organic electronics. Researchers have examined its use as a building block for π-conjugated polymers or small molecules in organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of electron-withdrawing groups like bromine and electron-donating groups like methoxy can modulate the electronic properties of the compound, making it versatile for different material applications.

The structural versatility of 6-bromo-7-methoxyquinolin-4-ol also makes it an ideal candidate for further chemical modifications. By altering substituents at different positions on the quinoline ring, chemists can tailor the compound's properties for specific applications. For example, introducing additional functional groups could enhance its solubility in various solvents or improve its bioavailability for pharmaceutical uses.

Recent studies have also focused on understanding the mechanistic aspects of how 6-bromo-7-methoxyquinolin-4-ol interacts with biological systems. Computational chemistry tools, such as molecular docking simulations, have provided insights into its binding affinity with key proteins or enzymes involved in disease pathways. This information is invaluable for designing more potent drug candidates or optimizing existing ones.

In conclusion, 6-bromo-7-methoxyquinolin-4-ol (CAS No. 1361235–54–2) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.